1-(2,4-dimethoxy-3-methylbenzyl)-4-(3-phenyl-2-propen-1-yl)piperazine

• IUPAC Name: 1-[(2,4-dimethoxy-3-methylphenyl)methyl]-4-[(E)-3-phenylprop-2-enyl]piperazine
• InChI: InChI=1S/C23H30N2O2/c1-19-22(26-2)12-11-21(23(19)27-3)18-25-16-14-24(15-17-25)13-7-10-20-8-5-4-6-9-20/h4-12H,13-18H2,1-3H3/b10-7+
• InChI Key: WFTWNFMKOSCBLC-JXMROGBWSA-N
• Canonical SMILES: CC1=C(C=CC(=C1OC)CN2CCN(CC2)CC=CC3=CC=CC=C3)OC
• Isomeric SMILES: CC1=C(C=CC(=C1OC)CN2CCN(CC2)C/C=C/C3=CC=CC=C3)OC
• Molecular Formula: C23H30N2O2
• Molecular Weight: 366.5 g/mol

Description

1-(2,4-dimethoxy-3-methylbenzyl)-4-(3-phenyl-2-propen-1-yl)piperazine is a compound that has been studied for its potential therapeutic applications. This compound has been synthesized using various methods, and its mechanism of action has been explored in detail. We will also explore future directions for research on this compound.

Mechanism of Action

The mechanism of action of 1-(2,4-dimethoxy-3-methylbenzyl)-4-(3-phenyl-2-propen-1-yl)piperazine is not fully understood. However, research has shown that it may act as an inhibitor of the NF-κB pathway, which is involved in inflammation and cancer. It may also inhibit the activity of enzymes involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Research on this compound has shown that it has biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(2,4-dimethoxy-3-methylbenzyl)-4-(3-phenyl-2-propen-1-yl)piperazine in lab experiments include its potential therapeutic applications and its ability to inhibit the NF-κB pathway. However, limitations include the need for further research on its mechanism of action and potential side effects.

Future Directions

For research on this compound include further exploration of its mechanism of action and potential therapeutic applications, as well as the development of analogs with improved efficacy and reduced side effects.

Scientific Research Applications

Research on 1-(2,4-dimethoxy-3-methylbenzyl)-4-(3-phenyl-2-propen-1-yl)piperazine has shown that it has potential therapeutic applications. This compound has been studied for its anti-inflammatory and analgesic properties. It has also been shown to have antitumor activity and has been studied as a potential treatment for cancer.